Cas no 2105192-97-8 (methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate
• CAS No: 2105192-97-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5766222
• PubChem ID: 165685674
• Update Time: 2025-10-23

methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2105192-97-8
• methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate
• EN300-1775833

• Inchi： 1S/C9H15N3O2/c1-6-5-11-12(2)8(6)7(4-10)9(13)14-3/h5,7H,4,10H2,1-3H3
• InChI Key： DKUUFHCJNZDFRE-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate

Methyl 3-Amino-2-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Propanoate: A Comprehensive Overview

The compound methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate, identified by the CAS number 2105192-97-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with methyl groups and an amino group attached to a propanoate ester. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in various chemical applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of the amino group and the ester functionality provides opportunities for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of this compound as a precursor for developing bioactive molecules targeting specific biological pathways.

The synthesis of methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization to introduce the amino and ester groups. The optimization of synthetic routes has been a focus of recent research, with efforts directed toward improving yield and reducing reaction times. Novel methodologies, such as microwave-assisted synthesis and catalytic processes, have shown promise in enhancing the efficiency of this compound's production.

In terms of applications, this compound has demonstrated potential in the agricultural sector as a component in pesticides and herbicides. Its ability to interact with specific enzymes or receptors makes it a candidate for developing selective agrochemicals. Additionally, its structural features suggest applications in materials science, particularly in the development of advanced polymers or coatings with tailored properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, stability, and reactivity. These findings are instrumental in guiding further research and development efforts aimed at harnessing its full potential across various industries.

In conclusion, methyl 3-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate (CAS No. 2105192-97-8) stands as a versatile molecule with diverse applications in organic chemistry. Its unique structure and functional groups make it a valuable asset in drug discovery, agrochemical development, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.